molecular formula C18H14N2OS B5575739 3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-indole CAS No. 93587-68-9

3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-indole

Cat. No.: B5575739
CAS No.: 93587-68-9
M. Wt: 306.4 g/mol
InChI Key: PPPMXLFDJFKQRG-UHFFFAOYSA-N
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Description

3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-indole, also known as MTIT, is a chemical compound that has gained attention in scientific research due to its potential applications in drug discovery and development. MTIT is a heterocyclic compound that contains both thiazole and indole rings, which are known to possess various biological activities.

Scientific Research Applications

Anti-inflammatory and 5-Lipoxygenase Inhibition

Methoxyalkyl thiazoles, closely related to 3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1H-indole, have been identified as selective inhibitors of 5-lipoxygenase, a key enzyme in the inflammatory process. These compounds, including derivatives of thiazole and indole, do not rely on redox or iron-chelating properties for their potency. Instead, they act as reversible inhibitors, significantly inhibiting the turnover-dependent inactivation of 5-lipoxygenase, showcasing their potential for anti-inflammatory applications (Falgueyret, Hutchinson, & Riendeau, 1993).

Synthesis and Chemical Structure

A study on the synthesis of novel indole-benzimidazole derivatives demonstrated the versatility of indole derivatives in chemical synthesis. These compounds were prepared from indole carboxylic acids and substituted o-phenylenediamines, highlighting the chemical flexibility and potential for further functionalization of the indole core (Wang, Liu, Xu, Jiang, & Kang, 2016).

Anticancer Activity

A series of 5-(3-indolyl)-1,3,4-thiadiazoles, closely related to the target compound, were synthesized and analyzed for cytotoxicity against various human cancer cell lines. The introduction of methoxyphenyl and other substituents significantly suppressed the growth of cancer cells, suggesting a potential pathway for developing new anticancer agents (Kumar, Kumar, Chang, & Shah, 2010).

Cardiovascular Activity

Indole derivatives containing thiazolidinones side chains demonstrated cardiovascular activities in a study, showcasing the potential therapeutic applications of such compounds in cardiovascular diseases (Singh, Agarwal, & Singh, 2013).

Electroactive and Photovoltaic Applications

The electropolymerization of thieno[3,2-b]indole and its derivatives, including methoxy variants, was explored for creating new conducting materials. These studies indicated significant potential for such compounds in the development of electronic and photovoltaic devices due to their electroactive properties (Mezlova, Aaron, Svoboda, Adenier, Maurel, & Chane-ching, 2005).

Properties

IUPAC Name

2-(1H-indol-3-yl)-4-(4-methoxyphenyl)-1,3-thiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14N2OS/c1-21-13-8-6-12(7-9-13)17-11-22-18(20-17)15-10-19-16-5-3-2-4-14(15)16/h2-11,19H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PPPMXLFDJFKQRG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2=CSC(=N2)C3=CNC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80425196
Record name 1H-Indole, 3-[4-(4-methoxyphenyl)-2-thiazolyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80425196
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

306.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

93587-68-9
Record name 1H-Indole, 3-[4-(4-methoxyphenyl)-2-thiazolyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80425196
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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